({1-[2-(2-methoxyphenyl)ethyl]-4-piperidinyl}methyl)methyl(3-thienylmethyl)amine

• IUPAC Name: 1-[1-[2-(2-methoxyphenyl)ethyl]piperidin-4-yl]-N-methyl-N-(thiophen-3-ylmethyl)methanamine
• InChI: InChI=1S/C21H30N2OS/c1-22(16-19-10-14-25-17-19)15-18-7-11-23(12-8-18)13-9-20-5-3-4-6-21(20)24-2/h3-6,10,14,17-18H,7-9,11-13,15-16H2,1-2H3
• InChI Key: NRWWCDLYUHKSGM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCN(CC1)CCC2=CC=CC=C2OC)CC3=CSC=C3
• Molecular Formula: C21H30N2OS
• Molecular Weight: 358.5 g/mol

Description

({1-[2-(2-methoxyphenyl)ethyl]-4-piperidinyl}methyl)methyl(3-thienylmethyl)amine is a chemical compound that belongs to the class of psychoactive substances. It is commonly known as MT-45 and has been found to have analgesic properties. The compound has been synthesized and studied for its potential use in scientific research.

Mechanism of Action

MT-45 works by binding to the mu-opioid receptor in the brain and spinal cord. This binding activates the receptor and leads to the release of endorphins, which are natural pain-relieving compounds. The activation of the mu-opioid receptor also leads to a decrease in the release of neurotransmitters that are responsible for transmitting pain signals.
Biochemical and Physiological Effects:
MT-45 has been found to have analgesic effects in animal studies. It has also been found to have potential use in the treatment of opioid addiction. The compound has been shown to have a lower risk of respiratory depression compared to other opioids.

Advantages and Limitations for Lab Experiments

MT-45 has advantages in lab experiments due to its analgesic properties and potential use in the treatment of opioid addiction. However, the compound has limitations due to its potential for abuse and lack of information on its long-term effects.

Future Directions

Future research on MT-45 could focus on its potential use in the treatment of opioid addiction. Studies could also be conducted to determine the long-term effects of the compound and its potential for abuse. Additionally, research could be conducted to develop new compounds that have similar analgesic properties but with lower risks of abuse and addiction.

Synthesis Methods

MT-45 can be synthesized by reacting 2-(2-methoxyphenyl)ethylamine with 3-thienylmethyl chloride in the presence of a base. The resulting compound is then reacted with piperidine and formaldehyde to produce ({1-[2-(2-methoxyphenyl)ethyl]-4-piperidinyl}methyl)methyl(3-thienylmethyl)amine.

Scientific Research Applications

MT-45 has been found to have potential use in scientific research as an analgesic. It has been studied for its ability to bind to the mu-opioid receptor, which is responsible for pain relief. The compound has also been found to have potential use in the treatment of opioid addiction.